Cas no 121445-45-2 (3-(Adamantan-2-yliden-methoxymethyl)-phenol)

• Product Name: 3-(Adamantan-2-yliden-methoxymethyl)-phenol
• CAS No: 121445-45-2
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 2102696
• PubChem ID: 578733
• Update Time: 2025-07-17

3-(Adamantan-2-yliden-methoxymethyl)-phenol Chemical and Physical Properties

Names and Identifiers

• 3-(methoxytricyclo[3.3.1.13,7]dec-2-ylidenemethyl)-phenol
• 3-(Adamantan-2-yliden-methoxymethyl)-phenol
• UOQZATKCYBGHSE-ZCXUNETKSA-N
• UOQZATKCYBGHSE-UHFFFAOYSA-N
• 2-(alpha-Methoxy-3-hydroxybenzylidene)adamantane
• 121445-45-2
• 3-[2-adamantylidene(methoxy)methyl]phenol
• [(3-hydroxyphenyl)methoxymethylene]tricyclo[3.3.1.13.7]-decane
• 10.14272/UOQZATKCYBGHSE-ZCXUNETKSA-N.1
• 3-(Adamantan-2-ylidene(methoxy)methyl)phenol
• SCHEMBL734321
• SCHEMBL8058782
• Phenol, 3-(methoxytricyclo[3.3.1.13,7]decylidenemethyl)-
• 1-hydroxy-3-(methoxytricyclo[3.3.1.13,7 ]dec-2-ylidenemethyl)benzene
• 3-(methoxytricyclo[3.3.1.13,7]dec-2-ylidenemethyl)-Pheno
• E81811
• EX-A3124
• 3-[(adamantan-2-ylidene)(methoxy)methyl]phenol
• CS-0145049
• doi:10.14272/UOQZATKCYBGHSE-ZCXUNETKSA-N.1

• Inchi： 1S/C18H22O2/c1-20-18(13-3-2-4-16(19)10-13)17-14-6-11-5-12(8-14)9-15(17)7-11/h2-4,10-12,14-15,19H,5-9H2,1H3/b18-17-
• InChI Key： UOQZATKCYBGHSE-ZCXUNETKSA-N
• SMILES： O(C)C(C1C=CC=C(C=1)O)=C1C2CC3CC1CC(C2)C3

Computed Properties

• Exact Mass: 270.161979940g/mol
• Monoisotopic Mass: 270.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 4.2

Additional information on 3-(Adamantan-2-yliden-methoxymethyl)-phenol

Professional Introduction to Compound with CAS No. 121445-45-2 and Product Name: 3-(Adamantan-2-yliden-methoxymethyl)-phenol

The compound with the CAS number 121445-45-2 and the product name 3-(Adamantan-2-yliden-methoxymethyl)-phenol represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of an adamantanyl group and a methoxymethylphenolic moiety contributes to its distinctive chemical properties, making it a subject of extensive research and exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate rigid aromatic structures to enhance binding affinity and metabolic stability. The adamantan-2-yliden-methoxymethyl moiety in this compound is particularly noteworthy, as it provides a stable scaffold that can be modified for various pharmacological targets. This structural feature has been extensively studied in the context of designing molecules with improved pharmacokinetic profiles and reduced toxicity.

One of the most compelling aspects of 3-(Adamantan-2-yliden-methoxymethyl)-phenol is its potential role in the development of anti-inflammatory agents. The phenolic group, combined with the electron-donating methoxymethyl substituent, suggests that this compound may exhibit significant activity against inflammatory pathways. Current research indicates that such phenolic derivatives can modulate key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The rigid adamantanyl ring further enhances the compound's ability to interact with these enzymes, potentially leading to more potent and selective inhibition.

The integration of advanced computational chemistry techniques has been instrumental in understanding the molecular interactions of 3-(Adamantan-2-yliden-methoxymethyl)-phenol. Molecular dynamics simulations and quantum mechanical calculations have revealed that this compound can form stable complexes with biological targets, including proteins and enzymes relevant to various diseases. These studies have provided valuable insights into the binding mechanisms and have guided the optimization of lead compounds for clinical trials.

Moreover, the compound's structural features make it an attractive candidate for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties. The methoxymethyl group, for instance, can be easily modified to introduce additional functionalities or to enhance solubility. Such modifications are crucial for optimizing drug candidates for different therapeutic applications, including central nervous system (CNS) disorders and oncological diseases.

Recent preclinical studies have demonstrated promising results regarding the pharmacological activity of derivatives related to 3-(Adamantan-2-yliden-methoxymethyl)-phenol. These studies have highlighted its potential as an antioxidant and anti-inflammatory agent, with implications for treating conditions such as rheumatoid arthritis and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has also been noted, suggesting its suitability for CNS-targeted therapies.

The synthesis of 3-(Adamantan-2-yliden-methoxymethyl)-phenol involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include condensation reactions between Adamantanone derivatives and phenolic precursors, followed by functional group transformations to introduce the methoxymethyl moiety. Advanced catalytic systems have been employed to enhance reaction efficiency and yield, ensuring scalability for industrial production.

In conclusion, 3-(Adamantan-2-yliden-methoxymethyl)-phenol represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with promising pharmacological properties, make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of therapeutic interventions across various medical disciplines.